Cas no 588728-59-0 (3-PENTENOIC ACID, 5-BROMO-2,2-DIMETHYL-, METHYL ESTER, (3E)-)

• Product Name: 3-PENTENOIC ACID, 5-BROMO-2,2-DIMETHYL-, METHYL ESTER, (3E)-
• CAS No: 588728-59-0
• MF: C₈H₁₃BrO₂
• MW: 221.091622114182
• CID: 3297169
• Update Time: 2026-04-24

3-PENTENOIC ACID, 5-BROMO-2,2-DIMETHYL-, METHYL ESTER, (3E)- Chemical and Physical Properties

Names and Identifiers

• 3-PENTENOIC ACID, 5-BROMO-2,2-DIMETHYL-, METHYL ESTER, (3E)-

Additional information on 3-PENTENOIC ACID, 5-BROMO-2,2-DIMETHYL-, METHYL ESTER, (3E)-

3-PENTENOIC ACID, 5-BROMO-2,2-DIMETHYL-, METHYL ESTER, (3E)-: A Comprehensive Overview

3-PENTENOIC ACID, 5-BROMO-2,2-DIMETHYL-, METHYL ESTER, (3E)- (CAS No. 588728-59-0) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional attributes, holds promise in various applications ranging from synthetic chemistry to drug development. The detailed exploration of its properties, synthesis methods, and potential applications provides a comprehensive understanding of its significance in modern science.

The molecular structure of 3-PENTENOIC ACID, 5-BROMO-2,2-DIMETHYL-, METHYL ESTER, (3E)- is defined by a pentenone backbone with bromine substituents at the 5th position and dimethyl groups at the 2nd position. This configuration imparts distinct reactivity and stability characteristics, making it a valuable intermediate in organic synthesis. The presence of the methyl ester group further enhances its versatility, allowing for diverse chemical transformations that can be tailored to specific research needs.

In recent years, the compound has been studied for its potential role in the synthesis of complex molecules. Its unique reactivity profile makes it an excellent candidate for constructing intricate scaffolds found in natural products and pharmaceuticals. Researchers have leveraged its structural features to develop novel synthetic pathways that improve efficiency and yield in the production of bioactive compounds.

One of the most compelling aspects of 3-PENTENOIC ACID, 5-BROMO-2,2-DIMETHYL-, METHYL ESTER, (3E)- is its application in drug discovery. The bromine substituents provide a handle for further functionalization through cross-coupling reactions such as Suzuki or Heck couplings, which are pivotal in constructing heterocyclic compounds. These heterocycles are prevalent in many therapeutic agents due to their ability to interact with biological targets effectively.

The compound's stability under various reaction conditions has also been a focus of investigation. Studies have demonstrated its resilience in both aqueous and organic environments, making it suitable for a wide range of synthetic protocols. This stability is particularly advantageous when scaling up reactions from laboratory settings to industrial production.

Recent advancements in computational chemistry have further highlighted the importance of 3-PENTENOIC ACID, 5-BROMO-2,2-DIMETHYL-, METHYL ESTER, (3E)- in drug design. Molecular modeling studies have revealed that modifications to its structure can influence its binding affinity to biological targets. This insight has enabled researchers to design derivatives with enhanced pharmacological properties, contributing to the development of more effective treatments for various diseases.

The synthesis of 3-PENTENOIC ACID, 5-BROMO-2,2-DIMETHYL-, METHYL ESTER, (3E)- involves multi-step organic transformations that require precise control over reaction conditions. The process typically begins with the bromination of a suitable precursor followed by esterification to introduce the methyl ester group. Advances in catalytic methods have streamlined these steps, reducing both reaction times and byproduct formation.

The environmental impact of producing this compound has also been a point of consideration. Efforts have been made to optimize synthetic routes to minimize waste and reduce energy consumption. Green chemistry principles have been integrated into its production process, ensuring that it aligns with sustainable practices.

In conclusion, 3-PENTENOIC ACID, 5-BROMO-2,2-DIMETHYL-, METHYL ESTER, (3E)- represents a significant advancement in chemical synthesis and pharmaceutical research. Its unique structural features and reactivity make it an invaluable tool for developing new drugs and materials. As research continues to uncover new applications for this compound, its importance is expected to grow even further.